Cas no 1256825-45-2 (3-Pyridineacetic acid, 5-hydroxy-, methyl ester)

• Product Name: 3-Pyridineacetic acid, 5-hydroxy-, methyl ester
• CAS No: 1256825-45-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 6237402
• PubChem ID: 68382019
• Update Time: 2025-10-31

3-Pyridineacetic acid, 5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12807583
• 1256825-45-2
• 3-Pyridineacetic acid, 5-hydroxy-, methyl ester
• DTXSID001243996
• EN300-7439212
• methyl 2-(5-hydroxypyridin-3-yl)acetate

• Inchi： 1S/C8H9NO3/c1-12-8(11)3-6-2-7(10)5-9-4-6/h2,4-5,10H,3H2,1H3
• InChI Key： ZMDOHMDHISNKQY-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC=C(C=1)O)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-Pyridineacetic acid, 5-hydroxy-, methyl ester

Comprehensive Overview of 3-Pyridineacetic acid, 5-hydroxy-, methyl ester (CAS No. 1256825-45-2)

The compound 3-Pyridineacetic acid, 5-hydroxy-, methyl ester (CAS No. 1256825-45-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This ester derivative of pyridineacetic acid has garnered attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting metabolic pathways and enzyme modulation.

One of the key features of 3-Pyridineacetic acid, 5-hydroxy-, methyl ester is its hydroxyl group at the 5-position, which enhances its reactivity and solubility in polar solvents. This characteristic is critical for its use in medicinal chemistry, where solubility and bioavailability are paramount. The methyl ester moiety further contributes to its stability, making it a preferred choice for laboratory-scale reactions and industrial applications.

In recent years, the demand for pyridine derivatives has surged, driven by their versatility in drug development and agrochemical formulations. Users searching for terms like "pyridine-based drug intermediates" or "hydroxy pyridine esters synthesis" will find this compound particularly relevant. Its role in catalysis and ligand design has also been highlighted in academic literature, aligning with the growing interest in green chemistry and sustainable synthetic methods.

The synthesis of 3-Pyridineacetic acid, 5-hydroxy-, methyl ester typically involves esterification of the corresponding carboxylic acid, followed by purification steps to achieve high yields. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent quality control standards, which are essential for pharmaceutical-grade materials.

From an SEO perspective, this compound aligns with trending queries like "CAS 1256825-45-2 applications" and "buy 5-hydroxy-3-pyridineacetic acid methyl ester." Its relevance extends to biotechnology and material science, where researchers seek novel building blocks for functional materials. The compound's molecular weight and logP value are frequently searched parameters, reflecting its importance in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

In conclusion, 3-Pyridineacetic acid, 5-hydroxy-, methyl ester (CAS No. 1256825-45-2) represents a promising candidate for diverse scientific applications. Its structural elegance and functional adaptability position it at the forefront of innovative research, meeting the evolving needs of life sciences and industrial chemistry. As interest in tailor-made molecules grows, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.